Cas no 17556-41-1 (2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol
• CAS No: 17556-41-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 2625092
• PubChem ID: 11148246
• Update Time: 2025-04-21

2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1(RS)-(4-fluorophenyl)ethanol
• 4-Fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• DTXSID10456897
• EN300-221937
• (R)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethan-1-ol
• 1-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)benzene
• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethan-1-ol
• 2,2,2-trifluoro-1-(4-fluorophenyl)-ethanol
• Benzeneethanol, 2,2,2-trifluoro-1-(4-fluorophenyl)
• 2,2,2-trifluoro-1-(4-fluoro-phenyl)ethanol
• SCHEMBL1272266
• p-fluorophenyl-trifluoromethyl carbinol
• 2,2,2-trifluoro-1-(4-fluorophenyl)ethanol
• AKOS010335329
• CS-0120240
• MFCD00615801
• 50562-19-1
• UWPQXLXYICIIIH-UHFFFAOYSA-N
• AS-41523
• Benzenemethanol, 4-fluoro-a-(trifluoromethyl)-
• 17556-41-1
• DTXCID40407716
• SY241750
• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol

• Inchi： 1S/C8H6F4O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： BDQHSIMDNYIOMB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 194.03547746Da
• Monoisotopic Mass: 194.03547746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų